Cas no 74209-31-7 (3-chloro-1-methyl-6-nitro-1H-indazole)
74209-31-7 structure
Product Name:3-chloro-1-methyl-6-nitro-1H-indazole
CAS No:74209-31-7
MF:C8H6ClN3O2
MW:211.605140209198
CID:3035260
PubChem ID:12649186
Update Time:2025-04-21
3-chloro-1-methyl-6-nitro-1H-indazole Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-1-methyl-6-nitro-1H-indazole
- 3-chloro-1-methyl-6-nitroindazole
- 74209-31-7
-
- Inchi: 1S/C8H6ClN3O2/c1-11-7-4-5(12(13)14)2-3-6(7)8(9)10-11/h2-4H,1H3
- InChI Key: VQZUZJRMMNQGIA-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC(=CC=2N(C)N=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 211.01500
- Monoisotopic Mass: 211.0148541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.64000
- LogP: 2.65810
3-chloro-1-methyl-6-nitro-1H-indazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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